Cas no 72936-74-4 (Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI))

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) structure
72936-74-4 structure
Product Name:Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI)
CAS No:72936-74-4
MF:C10H16O
MW:152.233443260193
CID:580375
PubChem ID:439800
Update Time:2025-04-19

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI)
    • MolPort-002-507-162
    • (1S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.0(2,4)]octane
    • alpha-Pinene oxide
    • BB_NC-0638
    • V0570
    • L-ALPHA-(-)-PINENEOXIDE
    • DTXSID20331444
    • AS-17526
    • 72936-74-4
    • NS00123843
    • C02759
    • alpha-Pinene-oxide
    • MFCD09025587
    • LMPR0102120007
    • AKOS005622634
    • (1S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • Inchi: 1S/C10H16O/c1-9(2)6-4-7(9)10(3)8(5-6)11-10/h6-8H,4-5H2,1-3H3/t6-,7-,8?,10?/m0/s1
    • InChI Key: NQFUSWIGRKFAHK-KEMUHUQJSA-N
    • SMILES: O1C2C[C@@H]3C[C@@H](C3(C)C)C12C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 0.964 g/mL at 25 °C(lit.)
  • Boiling Point: 102-103 °C50 mm Hg(lit.)
  • Flash Point: 150 °F
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 12.53000
  • LogP: 2.20990

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 41-37/38-10
  • Safety Instruction: S24/25
  • RTECS:TK4565000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R41

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) Related Literature

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